Cas no 113501-33-0 ((5-Amino-[1,2,4]thiadiazol-3-yl)-acetic acid)

• Product Name: (5-Amino-[1,2,4]thiadiazol-3-yl)-acetic acid
• CAS No: 113501-33-0
• MF: C₄H₅N₃O₂S
• MW: 159.166398763657
• CID: 6265776
• PubChem ID: 18689696
• Update Time: 2025-11-01

(5-Amino-[1,2,4]thiadiazol-3-yl)-acetic acid Chemical and Physical Properties

Names and Identifiers

• 113501-33-0
• EN300-4258440
• LUHWDUKKNLAKOO-UHFFFAOYSA-N
• SCHEMBL1081516
• 2-(5-amino-1,2,4-thiadiazol-3-yl)acetic acid
• (5-amino-[1,2,4]thiadiazol-3-yl)-acetic acid
• (5-Amino-[1,2,4]thiadiazol-3-yl)-acetic acid

• Inchi： 1S/C4H5N3O2S/c5-4-6-2(7-10-4)1-3(8)9/h1H2,(H,8,9)(H2,5,6,7)
• InChI Key： LUHWDUKKNLAKOO-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(CC(=O)O)=N1

Computed Properties

• Exact Mass: 159.01024758g/mol
• Monoisotopic Mass: 159.01024758g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 117Ų

Additional information on (5-Amino-[1,2,4]thiadiazol-3-yl)-acetic acid

Introduction to (5-Amino-[1,2,4]thiadiazol-3-yl)-acetic Acid and Its Significance in Modern Chemical Biology

(5-Amino-[1,2,4]thiadiazol-3-yl)-acetic acid, CAS no. 113501-33-0) is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the thiadiazole class, which is known for its broad spectrum of pharmacological applications. The presence of both amino and carboxylic acid functional groups in its structure makes it a versatile scaffold for further chemical modifications and biological investigations.

The chemical structure of (5-Amino-[1,2,4]thiadiazol-3-yl)-acetic acid consists of a thiadiazole ring system connected to an acetic acid moiety. The thiadiazole ring is characterized by a sulfur atom linking two adjacent nitrogen atoms, creating a conjugated system that can participate in various electronic and steric interactions. This conjugation, along with the electron-donating nature of the amino group, makes the compound a promising candidate for drug discovery and development.

In recent years, there has been a growing interest in thiadiazole derivatives due to their reported antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of atoms in (5-Amino-[1,2,4]thiadiazol-3-yl)-acetic acid suggests that it may interact with biological targets in ways that could lead to novel therapeutic effects. For instance, the amino group can potentially form hydrogen bonds with polar residues in proteins, while the carboxylic acid group can engage in ionic interactions or participate in enzyme-catalyzed reactions.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug design. Researchers have been exploring various derivatives of thiadiazole to optimize their pharmacokinetic and pharmacodynamic profiles. The flexibility provided by the acetic acid side chain allows for further functionalization, enabling chemists to tailor the compound's properties for specific biological applications. This adaptability has made (5-Amino-[1,2,4]thiadiazol-3-yl)-acetic acid a subject of interest in both academic and industrial research settings.

Recent studies have begun to uncover the mechanistic details of how thiadiazole derivatives exert their biological effects. For example, some research suggests that these compounds can inhibit the activity of certain kinases by binding to their active sites. This mechanism is particularly relevant in the context of cancer therapy, where kinases play a crucial role in cell signaling pathways. The structural features of (5-Amino-[1,2,4]thiadiazol-3-yl)-acetic acid, including its ability to interact with such targets, make it a valuable tool for investigating these pathways.

The synthesis of (5-Amino-[1,2,4]thiadiazol-3-yl)-acetic acid has also been refined over time, leading to more efficient and scalable methods. These advancements have allowed researchers to produce larger quantities of the compound for both preclinical studies and commercial applications. The availability of high-purity samples is essential for ensuring reliable experimental results and has contributed to the increasing interest in this molecule.

In addition to its potential as an active pharmaceutical ingredient (API), (5-Amino-[1,2,4]thiadiazol-3-yl)-acetic acid has found utility as an intermediate in the synthesis of more complex molecules. Its structural framework can be modified to create libraries of compounds with varying biological activities. This approach is particularly useful in high-throughput screening (HTS) campaigns aimed at identifying novel drug candidates.

The interdisciplinary nature of chemical biology often requires collaboration between chemists, biologists, and pharmacologists. The study of compounds like (5-Amino-[1,2,4]thiadiazol-3-yl)-acetic acid exemplifies this synergy, as it bridges the gap between molecular structure and biological function. By understanding how these molecules interact with cellular systems, researchers can develop more effective therapeutic strategies.

The future prospects for (5-Amino-[1,2,4]thiadiazol-3-yl)-acetic acid are promising given its unique structural features and potential biological activities. Ongoing research aims to explore new derivatives and applications for this compound. As our understanding of biological systems continues to evolve, it is likely that molecules like this will play an increasingly important role in drug discovery and development.